Cas no 2639413-39-9 (bicyclo3.3.1nonane-3,9-diamine)

• Product Name: bicyclo3.3.1nonane-3,9-diamine
• CAS No: 2639413-39-9
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 5641298
• PubChem ID: 165903864
• Update Time: 2025-10-29

bicyclo3.3.1nonane-3,9-diamine Chemical and Physical Properties

Names and Identifiers

• EN300-27782266
• 2639413-39-9
• bicyclo[3.3.1]nonane-3,9-diamine
• bicyclo3.3.1nonane-3,9-diamine

• Inchi： 1S/C9H18N2/c10-8-4-6-2-1-3-7(5-8)9(6)11/h6-9H,1-5,10-11H2
• InChI Key： GDJBYECDGXVZNJ-UHFFFAOYSA-N
• SMILES： NC1C2CCCC1CC(C2)N

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52Ų

Additional information on bicyclo3.3.1nonane-3,9-diamine

Exploring the Unique Properties and Applications of bicyclo[3.3.1]nonane-3,9-diamine (CAS No. 2639413-39-9)

In the realm of organic chemistry, bicyclo[3.3.1]nonane-3,9-diamine (CAS No. 2639413-39-9) stands out as a structurally intriguing and functionally versatile compound. Its bicyclic framework and dual amine functionalities make it a valuable building block in synthetic chemistry, materials science, and pharmaceutical research. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries from researchers and industry professionals.

The bicyclo[3.3.1]nonane core of this diamine derivative exhibits remarkable rigidity and symmetry, which are highly sought-after traits in the design of supramolecular architectures and catalysts. Researchers frequently search for "how to synthesize bicyclo[3.3.1]nonane derivatives" or "applications of rigid diamines in drug design," reflecting the growing interest in this niche. The compound's 3,9-diamine groups enable diverse chelation and cross-linking capabilities, making it relevant in polymer chemistry and metal-organic frameworks (MOFs).

Recent studies highlight the role of bicyclo[3.3.1]nonane-3,9-diamine in green chemistry initiatives, particularly in the development of biodegradable polymers and non-toxic catalysts. This aligns with the surge in searches for "sustainable amine compounds" and "eco-friendly chemical synthesis." The compound's stability under mild conditions also positions it as a candidate for energy storage materials, a hot topic in the context of renewable energy solutions.

From a synthetic perspective, the stereochemistry of CAS No. 2639413-39-9 poses interesting challenges. Queries like "stereoselective synthesis of bicyclic diamines" or "purification methods for bicyclo[3.3.1]nonane derivatives" underscore the technical nuances involved. Advanced techniques such as asymmetric hydrogenation and chiral resolution are often employed to achieve high enantiopurity, which is critical for pharmaceutical intermediates.

In material science, the compound's thermal stability and low volatility have sparked investigations into its use as a monomer for high-performance resins. Industry professionals increasingly search for "heat-resistant polymer precursors" and "diamine-based epoxy modifiers," where this bicyclic diamine shows promise. Its incorporation into composite materials enhances mechanical properties while maintaining lightweight characteristics—a key demand in aerospace and automotive sectors.

The computational modeling of bicyclo[3.3.1]nonane-3,9-diamine has also gained traction, with researchers leveraging molecular dynamics simulations to predict its behavior in complex systems. This intersects with popular searches about "AI in chemical property prediction" and "machine learning for molecular design." Such approaches accelerate the identification of novel applications, from organic electronics to controlled-release formulations.

Quality control and analytical characterization of CAS No. 2639413-39-9 remain critical discussion points. Techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography are frequently mentioned in queries such as "analytical methods for bicyclic amines." These ensure batch-to-batch consistency, particularly when the compound serves as a chiral auxiliary or ligand in asymmetric catalysis.

Looking ahead, the intersection of bicyclo[3.3.1]nonane-3,9-diamine with bioconjugation chemistry opens doors for targeted drug delivery systems—a trending topic in medicinal chemistry forums. Its potential in creating pH-responsive linkers or enzyme-cleavable prodrugs aligns with searches for "smart drug carriers" and "precision medicine tools." As research progresses, this compound may well become a cornerstone in next-generation theranostic agents.